1-Bromo-1-(3-bromo-5-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C10H7Br2F3OS
• Molecular Weight: 392.03 g/mol
• IUPAC Name: 1-bromo-1-[3-bromo-5-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C10H7Br2F3OS/c1-5(16)9(12)6-2-7(11)4-8(3-6)17-10(13,14)15/h2-4,9H,1H3
• InChI Key: BGKRGJBQRJGASO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=CC(=C1)Br)SC(F)(F)F)Br

Description

1-Bromo-1-(3-bromo-5-(trifluoromethylthio)phenyl)propan-2-one is an organic compound with the molecular formula C10H7Br2F3OS and a molecular weight of 392.03 g/mol . This compound is characterized by the presence of bromine and trifluoromethylthio groups, which contribute to its unique chemical properties.

Preparation Methods

The synthesis of 1-Bromo-1-(3-bromo-5-(trifluoromethylthio)phenyl)propan-2-one typically involves the bromination of a suitable precursor. One common method involves the treatment of 1,3-bis(fluoromethyl)benzene with N,N’-dibromo-5,5-dimethylhydantoin in strongly acidic media . This reaction yields the desired brominated product through electrophilic aromatic substitution. Industrial production methods may involve similar bromination reactions, optimized for large-scale synthesis.

Chemical Reactions Analysis

1-Bromo-1-(3-bromo-5-(trifluoromethylthio)phenyl)propan-2-one undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms can be replaced by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in Suzuki–Miyaura coupling reactions, which are widely used for forming carbon-carbon bonds.

Common reagents used in these reactions include palladium catalysts for coupling reactions and strong nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Bromo-1-(3-bromo-5-(trifluoromethylthio)phenyl)propan-2-one has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules through coupling reactions.

Biology and Medicine: The compound’s unique functional groups make it a valuable probe for studying biological systems and developing pharmaceuticals.

Industry: It is used in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism by which 1-Bromo-1-(3-bromo-5-(trifluoromethylthio)phenyl)propan-2-one exerts its effects involves its reactivity towards nucleophiles and electrophiles. The bromine atoms and trifluoromethylthio group play crucial roles in its chemical behavior. For example, in coupling reactions, the compound undergoes oxidative addition and transmetalation steps facilitated by palladium catalysts .

Comparison with Similar Compounds

Similar compounds to 1-Bromo-1-(3-bromo-5-(trifluoromethylthio)phenyl)propan-2-one include:

1-Bromo-3-(trifluoromethoxy)benzene: Used in Diels-Alder reactions and other organic transformations.

3-Bromo-1,1,1-trifluoro-2-propanol: A thiol-reactive trifluoromethyl probe used in various chemical applications.

Compared to these compounds, this compound is unique due to its combination of bromine and trifluoromethylthio groups, which confer distinct reactivity and applications.